1-Ethyl-3-methylimidazolium aminoacetate

• IUPAC Name: 2-aminoacetate;1-ethyl-3-methylimidazol-3-ium
• InChI: InChI=1S/C6H11N2.C2H5NO2/c1-3-8-5-4-7(2)6-8;3-1-2(4)5/h4-6H,3H2,1-2H3;1,3H2,(H,4,5)/q+1;/p-1
• InChI Key: DVTRRYWFKKZCIE-UHFFFAOYSA-M
• Canonical SMILES: CCN1C=C[N+](=C1)C.C(C(=O)[O-])N
• Molecular Formula: C8H15N3O2
• DSSTOX Substance ID: DTXSID30716889
• Molecular Weight: 185.22 g/mol
• CAS RN: 766537-74-0

Description

1-Ethyl-3-methylimidazolium aminoacetate, also known as 1-ethyl-3-methylimidazolium glycinate, is an amino acid-based ionic liquid. It can be used to prepare amino acid immobilized porous supported materials as efficient adsorbents to capture CO2, as an extractant for the separation of phenolic compounds, and as a catalyst in the aza-Michael reaction.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 185.22 g/mol. It has one hydrogen bond donor and three hydrogen bond acceptors. Its exact mass and monoisotopic mass are 185.116426730 g/mol. It has a topological polar surface area of 75 Ų.

Scientific Research Applications

1. Properties and Interactions

A study by Yang et al. (2006) investigated the density and surface tension of 1-ethyl-3-methylimidazolium aminoacetate (EMIGly) and discussed its properties in terms of volume and surface using the interstice model and Glasser's theory. This research contributes to understanding the fundamental physical properties of EMIGly (Jia-zhen Yang, Qingguo Zhang, Bin Wang, & Jian Tong, 2006).

2. Solvent Applications

EMIGly has been used as a solvent in various chemical syntheses. For example, a rhodium-catalyzed coupling reaction of myrcene with ethyl acetoacetate was successfully carried out in an ionic liquid medium containing 1-ethyl-3-methylimidazolium triflimide, demonstrating the potential of similar ionic liquids in organic synthesis (K. Dhanalakshmi & M. Vaultier, 2003).

3. Coordination Polymer Synthesis

The ionic liquid form of 1-ethyl-3-methylimidazolium was used as a reaction medium for synthesizing and crystallizing a coordination polymer, highlighting its role in facilitating complex chemical processes (J. Liao, Pei-Chi Wu, & Wei-Chia Huang, 2006).

4. Hydrogen Bonding Interactions

Zhang et al. (2010) explored the hydrogen bonding interactions of 1-ethyl-3-methylimidazolium ethyl sulfate with water, offering insights into the molecular interactions crucial for its application in various industrial processes (Qingguo Zhang, Nannan Wang, & Zhi‐Wu Yu, 2010).

5. Catalytic Applications

A study by Zolfigol et al. (2015) focused on the catalytic applications of a nano ionic liquid, highlighting the versatility of ionic liquids like EMIGly in facilitating various chemical reactions (M. Zolfigol, Fatemeh Afsharnadery, S. Baghery, S. Salehzadeh, & F. Maleki, 2015).

6. Interfacial Properties Study

Research by Herrera et al. (2016) examined the surface properties of 1-ethyl-3-methylimidazolium glycinate ionic liquid, providing insights into its interactions with various gases, crucial for applications in gas absorption and environmental processes (C. Herrera, Gregorio García, R. Alcalde, M. Atilhan, & S. Aparicio, 2016).

Mechanism of Action

Target of Action

1-Ethyl-3-methylimidazolium aminoacetate, also known as 1-ethyl-3-methylimidazolium glycinate, is an amino acid-based ionic liquid . Its primary targets are carbonyl compounds, where it acts as a robust organocatalyst for the cyanosilylation of these compounds with trimethylsilyl cyanide (TMSCN) .

Mode of Action

The compound interacts with its targets (carbonyl compounds) through a process called cyanosilylation . This process involves the addition of a cyanide group (CN) and a trimethylsilyl group (Si(CH3)3) to the carbonyl compound, facilitated by this compound . The catalyst loading can be reduced to as low as 0.1–0.0001 mol % under mild reaction conditions, giving considerably high TOF values .

Biochemical Pathways

The cyanosilylation of carbonyl compounds leads to the formation of cyanohydrins . Cyanohydrins are key synthetic intermediates as they can be further processed into a number of valuable organic compounds, such as β-amino alcohols, α-hydroxy acids, α-amino acids, etc .

Pharmacokinetics

Ionic liquids are known for their good solubility in both organic and inorganic solvents, which can influence their absorption and distribution . .

Result of Action

The result of the action of this compound is the formation of cyanohydrins from carbonyl compounds . These cyanohydrins can then be used to synthesize a variety of valuable organic compounds .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other compounds . For example, the cyanosilylation process it catalyzes can occur under mild reaction conditions . Additionally, the compound has been used to prepare amino acid immobilized porous supported materials as efficient adsorbents to capture CO2 , indicating that it can interact with and be influenced by other substances in its environment.

Safety and Hazards

1-Ethyl-3-methylimidazolium aminoacetate is harmful if swallowed and causes skin irritation. It may cause an allergic skin reaction. It is harmful to aquatic life. In case of skin contact, contaminated clothing should be removed and the skin should be rinsed with plenty of water.